Cas no 2137531-54-3 (tert-butyl N-{[3-(2-oxopropyl)cyclopentyl]methyl}carbamate)

• Product Name: tert-butyl N-{[3-(2-oxopropyl)cyclopentyl]methyl}carbamate
• CAS No: 2137531-54-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6316510
• PubChem ID: 165465388
• Update Time: 2025-05-23

tert-butyl N-{[3-(2-oxopropyl)cyclopentyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-799915
• tert-butyl N-{[3-(2-oxopropyl)cyclopentyl]methyl}carbamate
• 2137531-54-3

• Inchi： 1S/C14H25NO3/c1-10(16)7-11-5-6-12(8-11)9-15-13(17)18-14(2,3)4/h11-12H,5-9H2,1-4H3,(H,15,17)
• InChI Key： TYEPEIAHBALTRS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCC(CC(C)=O)C1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-{[3-(2-oxopropyl)cyclopentyl]methyl}carbamate

Research Brief on tert-Butyl N-{[3-(2-Oxopropyl)cyclopentyl]methyl}carbamate (CAS: 2137531-54-3): Recent Advances and Applications

The compound tert-butyl N-{[3-(2-oxopropyl)cyclopentyl]methyl}carbamate (CAS: 2137531-54-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its structural significance, synthetic pathways, and potential therapeutic applications.

Recent literature indicates that tert-butyl N-{[3-(2-oxopropyl)cyclopentyl]methyl}carbamate serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and modulators of enzymatic activity. Its unique cyclopentylmethylcarbamate structure, coupled with the 2-oxopropyl moiety, allows for selective functionalization, making it a valuable scaffold in medicinal chemistry. Studies have demonstrated its utility in the design of novel compounds targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's role in the synthesis of selective kinase inhibitors. Researchers utilized tert-butyl N-{[3-(2-oxopropyl)cyclopentyl]methyl}carbamate as a precursor to develop a series of small molecules with high affinity for specific kinase targets. The study reported promising in vitro results, with several derivatives exhibiting potent inhibitory activity against cancer cell lines. These findings underscore the compound's potential as a building block for next-generation therapeutics.

In addition to its applications in drug discovery, recent advancements in synthetic methodologies have improved the efficiency of producing tert-butyl N-{[3-(2-oxopropyl)cyclopentyl]methyl}carbamate. A 2022 study in Organic Letters detailed a novel catalytic asymmetric synthesis route, achieving high enantioselectivity and yield. This breakthrough not only enhances the accessibility of the compound but also opens new avenues for its use in chiral drug development.

Further investigations into the compound's mechanism of action have revealed its ability to interact with biological targets through non-covalent interactions, such as hydrogen bonding and hydrophobic effects. Computational modeling studies have provided insights into its binding modes, facilitating the rational design of derivatives with improved pharmacokinetic properties. These efforts are expected to accelerate the translation of research findings into clinical applications.

In conclusion, tert-butyl N-{[3-(2-oxopropyl)cyclopentyl]methyl}carbamate (CAS: 2137531-54-3) represents a promising candidate in the realm of chemical biology and drug development. Its structural versatility, coupled with recent synthetic and mechanistic advancements, positions it as a valuable tool for researchers aiming to address unmet medical needs. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety profiles, paving the way for its integration into therapeutic regimens.